![molecular formula C7H5Cl2NO B6258699 N-[(2,6-dichlorophenyl)methylidene]hydroxylamine CAS No. 6575-28-6](/img/no-structure.png)
N-[(2,6-dichlorophenyl)methylidene]hydroxylamine
Description
“N-[(2,6-dichlorophenyl)methylidene]hydroxylamine” is a chemical compound that has been studied in various fields of chemistry . It is also known as 2,6-Dichlorobenzaldoxime . The molecular formula of this compound is C7H5Cl2NO .
Synthesis Analysis
The synthesis of “N-[(2,6-dichlorophenyl)methylidene]hydroxylamine” involves the condensation reaction of 2,6-dichlorobenzaldehyde with hydroxylamine . The mixture is heated under reflux for a certain period to facilitate the reaction .Molecular Structure Analysis
The molecular structure of “N-[(2,6-dichlorophenyl)methylidene]hydroxylamine” has been analyzed using various spectroscopic techniques, including infrared, 1H NMR, 13C NMR spectroscopy, and X-ray diffraction . Theoretical calculations provide valuable insights into both global and local chemical activity, as well as the properties of molecules and chemicals, including their nucleophilic and electrophilic nature .Scientific Research Applications
Biologic Activity of Hydroxylamine
Hydroxylamine has demonstrated a range of biological activities, including carcinostatic activity against certain tumors and the ability to inactivate or inhibit cellular enzymes and some viruses in vitro. Its effects as a skin irritant and sensitizer, along with its capacity to cause methemoglobinemia and sulfhemoglobinemia upon exposure, underscore its potent biological impacts (Gross, 1985).
Hydroxylamine and the Nitrogen Cycle
Hydroxylamine plays a significant role in the nitrogen cycle, particularly in the metabolism of aerobic ammonium oxidizing bacteria and archaea. Its transformation into nitrite, the involvement in nitrogen loss as NO and N2O, and its impact on microbial communities and engineered systems highlight its importance in environmental sciences and potential applications in managing nitrogen-related processes (Soler-Jofra, Pérez, & van Loosdrecht, 2020).
Antioxidant Activity of Derivatives
The synthesis and evaluation of antioxidant activities of various derivatives, including isoxazolone derivatives, demonstrate the potential for hydroxylamine-related compounds in medicinal chemistry. These findings open avenues for exploring N-[(2,6-dichlorophenyl)methylidene]hydroxylamine in similar contexts, given its structural characteristics and potential reactivity (Laroum et al., 2019).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[(2,6-dichlorophenyl)methylidene]hydroxylamine involves the reaction of 2,6-dichlorobenzaldehyde with hydroxylamine hydrochloride in the presence of a base.", "Starting Materials": [ "2,6-dichlorobenzaldehyde", "hydroxylamine hydrochloride", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Dissolve 2,6-dichlorobenzaldehyde in a suitable solvent (e.g. ethanol).", "Add hydroxylamine hydrochloride and base to the reaction mixture.", "Heat the reaction mixture under reflux for several hours.", "Allow the reaction mixture to cool and then filter off any precipitate.", "Wash the precipitate with a suitable solvent (e.g. water) and dry to obtain the desired product." ] } | |
CAS RN |
6575-28-6 |
Product Name |
N-[(2,6-dichlorophenyl)methylidene]hydroxylamine |
Molecular Formula |
C7H5Cl2NO |
Molecular Weight |
190 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
